Cas no 81475-22-1 (4-tert-Butylcalix5arene)

4-tert-Butylcalix5arene structure

Product Name:4-tert-Butylcalix5arene

CAS No:81475-22-1

Molecular Formula:C₅₅H₇₀O₅

Molecular Weight:811.141316890717

MDL:MFCD00210028

CID:986785

PubChem ID:87565076

4-tert-Butylcalix5arene Properties

Names and Identifiers

- p-tert-butylcalix[5]arene
- 4-tert-Butylcalix[5]arene
- 5,11,17,23,29-pentakis(1,1-dimethylethyl)-35,36,37,38,39-pentahydroxycalix[5]arene
- B2221
- para-tert-butylcalix[5]arene
- Penta-tert-butyl(pentahydroxy)calix[5]arene
- p-t-butylcalix[5]arene
- p-tert-butylcalix<5>arene
- 5,11,17,23,29-Pentakis(1,1-dimethylethyl)hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol (ACI)
- 5,11,17,23,29-PENTA-TERT-BUTYLHEXACYCLO[25.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?]PENTATRIACONTA-1(31),3,5,7(35),9,11,13(34),15(33),16,18,21(32),22,24,27,29-PENTADECAENE-31,32,33,34,35-PENTOL
- 4-tert-Butylcalix(5)arene
- MFCD00210028
- CS-0366751
- F1170-0408
- 5,11,17,23,29-pentatert-butylhexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(30),3,5,7(35),9,11,13(34),15,17,19(33),21(32),22,24,27(31),28-pentadecaene-31,32,33,34,35-pentol
- 5,11,17,23,29-penta-tert-butylhexacyclo[25.3.1.1?,?.1?,??.1??,??.1??,??]pentatriaconta-1(31),3,5,7(35),9(34),10,12,15,17,19(33),21(32),22,24,27,29-pentadecaene-31,32,33,34,35-pentol
- AKOS025213645
- D88908
- 81475-22-1
- DTXSID60369362
- +Expand
- MDL： MFCD00210028
- InChIKey： HTJNUHSOASZVHV-UHFFFAOYSA-N
- Inchi： 1S/C55H70O5/c1-51(2,3)41-21-31-16-33-23-42(52(4,5)6)25-35(47(33)57)18-37-27-44(54(10,11)12)29-39(49(37)59)20-40-30-45(55(13,14)15)28-38(50(40)60)19-36-26-43(53(7,8)9)24-34(48(36)58)17-32(22-41)46(31)56/h21-30,56-60H,16-20H2,1-15H3
- SMILES： OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC=1C=C(C(C)(C)C)C=2)C=C(C(C)(C)C)C=6)C=C(C(C)(C)C)C=5)C=C(C(C)(C)C)C=4)C=C(C(C)(C)C)C=3

Computed Properties

Exact Mass: 810.52200
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 810.52232533g/mol
Heavy Atom Count: 60
Complexity: 1080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 16.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: 12.96950
PSA: 101.15000
Refractive Index: 1.5730 (estimate)
Boiling Point: 748.21°C (rough estimate)
Melting Point: 310-312 °C(lit.)
Color/Form: Beige crystal
Solubility: Not determined
Density: 0.9315 (rough estimate)

4-tert-Butylcalix5arene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MIJ-100mg	4-TERT-BUTYLCALIX[5]ARENE	81475-22-1	>98.0%(HPLC)	100mg	$89.00	2024-04-21
A2B Chem LLC	AB68347-100mg	4-tert-Butylcalix[5]arene	81475-22-1	>98.0%(HPLC)	100mg	$74.00	2024-04-19
Aaron	AR003MQV-10mg	4-TERT-BUTYLCALIX[5]ARENE	81475-22-1	98%	10mg	$31.00
abcr	AB145197-100 mg	4-tert-Butylcalix[5]arene, 98%; .	81475-22-1	98%	100 mg	€130.10	2023-07-20
Ambeed	A603914-100mg	4-tert-Butylcalix[5]arene	81475-22-1	95%	100mg	$106.0	2024-07-24
eNovation Chemicals LLC	Y1234939-100mg	4-TERT-BUTYLCALIX[5]ARENE	81475-22-1	98%	100mg	$125	2024-06-07
TRC	B750288-1mg	4-tert-Butylcalix[5]arene	81475-22-1		1mg	$ 64.00	2023-04-18
BAI LING WEI Technology Co., Ltd.	B2221-100MG	4-tert-Butylcalix[5]arene	81475-22-1	98.0%(LC)	100MG	￥ 780	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162642-100MG	4-tert-Butylcalix5arene	81475-22-1	98%	100mg	¥719.90	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1437421-100mg	4-tert-Butylcalix[5]arene	81475-22-1	95%	100mg	￥958.00	2024-07-28

4-tert-Butylcalix5arene Synthesis

Synthetic Circuit 1

98-54-4

50-00-0

81475-22-1

Reaction Conditions

1.1 Catalysts: Lithium hydroxide Solvents: Tetralin , Water ; 15 - 30 min, 95 °C; 95 °C → 85 °C; 1.5 h, 85 °C; 85 °C → 230 °C; 5 min, 230 °C → 190 °C; 10 min, 185 - 190 °C; 180 °C → 160 °C; 3 h, 160 °C

Reference

A flexible self-folding receptor for coronene

Lozano, David; et al, Chemical Science, 2019, 10(44), 10351-10355

Synthetic Circuit 2

98-54-4

50-00-0

81475-22-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetralin

Reference

The one-step synthesis of p-tert-butylcalix[5]arene

Stewart, Donald R.; et al, Organic Preparations and Procedures International, 1993, 25(1), 137-9

Synthetic Circuit 3

98-54-4

50-00-0

81475-22-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetralin , Water ; 453 K
1.2 Reagents: Hydrochloric acid Solvents: Chloroform , Water ; neutralized

Reference

Crystal Structure at the Origin of the Thermal Stability and Large Enthalpy of Fusion and Sublimation Values of Calixarenes

Galindo-Garcia, Ulises; et al, Crystal Growth & Design, 2020, 20(2), 1302-1310

Synthetic Circuit 4

1130162-27-4

81475-22-1

182496-58-8

Reaction Conditions

1.1 Solvents: Ethanol ; 10 min, rt
1.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 5

2467-07-4

810-52-6

81475-22-1

68971-82-4

Reaction Conditions

1.1 Catalysts: Trifluoroacetic acid Solvents: Chloroform ; rt; 1 h, rt

Reference

Quantitative and convergent synthesis of p-t-butylcalix[8]arene

Falana, Olusegun M.; et al, Tetrahedron Letters, 2015, 56(23), 3240-3242

Synthetic Circuit 6

1130162-23-0

81475-22-1

182496-58-8

Reaction Conditions

1.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
1.2 Reagents: Water ; 0 °C
2.1 Solvents: Ethanol ; 10 min, rt
2.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
2.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 7

1130162-14-9

98-54-4

81475-22-1

182496-58-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
2.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
2.2 Reagents: Water ; 0 °C
3.1 Solvents: Ethanol ; 10 min, rt
3.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
3.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 8

81475-22-1

22787-39-9

81475-22-1

182496-58-8

Reaction Conditions

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 9

81475-22-1

107-04-0

81475-22-1

182496-58-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 6 - 14 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ; 0 °C
4.1 Solvents: Ethanol ; 10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 10

107-04-0

98-54-4

81475-22-1

182496-58-8

Reaction Conditions

1.1 Solvents: Acetone ; 4 h, reflux
2.1 Reagents: Sodium carbonate Solvents: Acetone ; 10 - 24 h, reflux
3.1 Reagents: Sulfur dichloride Solvents: Dichloromethane ; 2 h, 0 °C; 2 h, reflux; reflux → rt
3.2 Reagents: Water ; 0 °C
4.1 Solvents: Ethanol ; 10 min, rt
4.2 Reagents: Lithium iodide Solvents: Ethanol , Water ; 12 - 24 h, reflux
4.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Casting heteracalixarenes from calixarene templates: a unique synthetic strategy

Patel, Mitesh H.; et al, Chemical Communications (Cambridge, 2009, (5), 586-588

Synthetic Circuit 11

98-54-4

50-00-0

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; rt → 120 °C; 1 h, 200 °C; 1 h, 200 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt

Reference

A more benign approach to the synthesis of calixarenes

Makha, Mohamed; et al, Green Chemistry, 2004, 6(3), 158-160

Synthetic Circuit 12

98-54-4

50-00-0

81475-22-1

84161-29-5

78092-53-2

68971-82-4

60705-62-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin

Reference

Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation

Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Synthetic Circuit 13

98-54-4

50-00-0

81475-22-1

190651-92-4

84161-29-5

78092-53-2

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ; 15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ; 4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene

Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Synthetic Circuit 14

110-88-3

98-54-4

81475-22-1

190651-92-4

84161-29-5

78092-53-2

68971-82-4

60705-62-6

Reaction Conditions

1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ; 30 min, 120 °C

Reference

Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?

Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Synthetic Circuit 15

110-88-3

98-54-4

81475-22-1

190651-92-4

84161-29-5

78092-53-2

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ; 30 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Synthetic Circuit 16

421546-91-0

810-52-6

81475-22-1

190651-92-4

84161-29-5

78092-53-2

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ; 60 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

4-tert-Butylcalix5arene Raw materials

4-tert-Butylcalix5arene Preparation Products

4-tert-Butylcalix5arene Suppliers

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